![molecular formula C14H11BrN2 B8454922 1-benzyl-6-bromo-1H-benzo[d]imidazole](/img/structure/B8454922.png)
1-benzyl-6-bromo-1H-benzo[d]imidazole
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Overview
Description
1-benzyl-6-bromo-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C14H11BrN2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structure and Characteristics
1-Benzyl-6-bromo-1H-benzo[d]imidazole features a benzimidazole core with a bromine atom and a benzyl substituent, which enhances its reactivity and biological activity. The presence of these functional groups contributes to its unique properties, making it an attractive candidate for various applications.
Pharmaceutical Applications
This compound has shown promise as a lead compound in drug discovery:
- Antimicrobial Activity : Studies indicate that derivatives of benzimidazole exhibit significant antimicrobial properties against various pathogens, including Staphylococcus aureus and Candida albicans. Research has demonstrated that modifications to the benzimidazole structure can enhance antibacterial efficacy .
- Anticancer Properties : The compound's structural characteristics allow it to interact with specific molecular targets involved in cancer progression. Preliminary studies suggest potential activity against cancer cell lines, warranting further investigation into its therapeutic applications.
Material Science
In addition to biological applications, this compound is utilized in the development of new materials:
- Catalysts : Its unique chemical properties make it suitable for use as a catalyst in various organic reactions, facilitating processes such as C-H activation and other transformations .
- Polymer Chemistry : The compound can serve as a building block for synthesizing polymers with specific properties, enhancing material performance in various industrial applications.
Antimicrobial Activity Case Study
A study published in PMC highlighted the synthesis of several benzimidazole derivatives, including this compound, which exhibited high antimicrobial activity against Staphylococcus aureus and Candida albicans. The minimum inhibitory concentration (MIC) for some derivatives was reported to be less than 1 µg/mL, indicating potent antibacterial properties .
Anticancer Activity Case Study
Research has also focused on the anticancer potential of benzimidazole derivatives. In vitro studies demonstrated that compounds similar to this compound showed significant cytotoxicity against various cancer cell lines. Molecular docking studies suggested that these compounds could effectively bind to targets involved in cancer cell proliferation.
Properties
Molecular Formula |
C14H11BrN2 |
---|---|
Molecular Weight |
287.15 g/mol |
IUPAC Name |
1-benzyl-6-bromobenzimidazole |
InChI |
InChI=1S/C14H11BrN2/c15-12-6-7-13-14(8-12)17(10-16-13)9-11-4-2-1-3-5-11/h1-8,10H,9H2 |
InChI Key |
KHRQWUPQXHUGAJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=NC3=C2C=C(C=C3)Br |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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